molecular formula C8H8N2O2 B6260559 rac-(2R,4S)-8,9-diazatricyclo[4.3.0.0,2,4]nona-1(6),7-diene-4-carboxylic acid, cis CAS No. 2307777-54-2

rac-(2R,4S)-8,9-diazatricyclo[4.3.0.0,2,4]nona-1(6),7-diene-4-carboxylic acid, cis

Cat. No. B6260559
CAS RN: 2307777-54-2
M. Wt: 164.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lenacapavir is a first-in-class capsid inhibitor being investigated for use in HIV-1 treatment . It demonstrates picomolar HIV-1 inhibition as a monotherapy in vitro, little to no cross-resistance with existing antiretroviral agents, and extended pharmacokinetics with subcutaneous dosing .


Molecular Structure Analysis

Lenacapavir is a small molecule with a complex structure. Its chemical formula is C39H32ClF10N7O5S2 . The molecule contains a variety of functional groups and a complex ring system .


Chemical Reactions Analysis

As a drug, Lenacapavir is not typically involved in chemical reactions outside of its biological interactions. It is designed to interact with specific biological targets (HIV-1 capsid protein) and inhibit their function .


Physical And Chemical Properties Analysis

Lenacapavir is a small molecule with an average weight of 968.28 and a monoisotopic weight of 967.1435188 . More detailed physical and chemical properties such as melting point, solubility, etc., are not provided in the search results.

Mechanism of Action

Lenacapavir works against the HIV-1 virus by inhibiting viral replication. It interferes with a number of essential steps of the viral lifecycle, including viral uptake, assembly, and release .

Safety and Hazards

Lenacapavir, in combination with other antiretrovirals, is indicated for the treatment of multidrug-resistant human immunodeficiency virus type 1 (HIV-1) infection in heavily treatment-experienced adults who are experiencing a failure of their current antiretroviral regimen due to resistance, intolerance, or safety considerations . Specific safety and hazard information should be obtained from the drug’s prescribing information.

Future Directions

Lenacapavir was first globally approved on August 22, 2022, by the European Commission to treat adults with multi-drug resistant HIV infection . On December 22, 2022, it was also approved by the FDA . The future of Lenacapavir and similar drugs lies in their potential to address the ongoing challenge of drug resistance in HIV treatment.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4S)-8,9-diazatricyclo[4.3.0.0,2,4]nona-1(6),7-diene-4-carboxylic acid, cis involves the synthesis of the starting material, followed by a series of reactions to form the final product. The key steps in the synthesis pathway include the formation of the bicyclic ring system, introduction of the carboxylic acid group, and the stereochemical control of the final product.", "Starting Materials": [ "2,5-dimethylpyrrole", "2,3-dibromopropene", "sodium hydride", "ethyl acetoacetate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "sodium nitrite", "copper sulfate", "sodium bicarbonate", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "hydrochloric acid", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "sodium chloride", "sodium sulfate", "sodium carbonate", "sodium hydroxide", "sodium dithionite", "s

CAS RN

2307777-54-2

Product Name

rac-(2R,4S)-8,9-diazatricyclo[4.3.0.0,2,4]nona-1(6),7-diene-4-carboxylic acid, cis

Molecular Formula

C8H8N2O2

Molecular Weight

164.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.